Morpholine-N-dithiocarbamate

• CAS: 5327-10-6

Core Science & Biosynthesis

Thermal Decomposition Studies of Metal Dithiocarbamate Complexes: Mechanisms, Kinetics, and Nanomaterial Applications

Executive Summary

Metal dithiocarbamates (M-DTCs) are highly versatile coordination complexes characterized by soft sulfur-donor ligands bound to a central metal ion. While historically utilized as agricultural fungicides and vulcanization accelerators, their modern prominence lies in their role as Single-Source Precursors (SSPs) for the synthesis of advanced metal sulfide nanoparticles[1].

This technical whitepaper provides an in-depth analysis of the thermal decomposition (thermolysis) of M-DTCs. By examining the mechanistic causality of their breakdown, kinetic profiling, and the profound effects of solvent matrices, this guide establishes self-validating experimental protocols for researchers and materials scientists aiming to engineer phase-pure nanomaterials.

The Mechanistic Causality of M-DTC Thermolysis

Understanding why a precursor decomposes under specific conditions is critical for controlling the phase and morphology of the resulting material. The thermal decomposition of M-DTCs is not a random fragmentation; it is a highly predictable sequence of bond cleavages dictated by the complex's electronic structure.

The Nucleophilic Attack Pathway

At elevated temperatures, the primary decomposition trigger is the nucleophilic attack of the metal-coordinated amine on the highly electron-deficient thiocarbonyl carbon of the dithiocarbamate ligand[2]. This internal rearrangement weakens the C-S bond, leading to its eventual cleavage. As the bond breaks, the complex expels volatile organic fragments—predominantly thiourea, carbon disulfide ( CS2​ ), and hydrogen sulfide ( H2​S )—leaving behind a metal sulfide core[2].

Thermodynamic and Kinetic Profiling

Kinetic analysis of M-DTC thermolysis, typically conducted via dynamic thermogravimetric analysis (TGA), reveals that the activation energy ( Ea​ ) is heavily dependent on the metal's d -electron configuration[3].

Furthermore, thermodynamic calculations frequently yield large negative values for the entropy of activation ( ΔS‡ ). Causally, this indicates that the transition state of the decomposition is highly ordered, often requiring a bimolecular intermolecular rearrangement before the volatile organics can be expelled[3].

Quantitative Kinetic Summary

The table below summarizes the thermal parameters and mechanistic insights for various transition metal dithiocarbamates:

Metal Complex	Atmosphere	Primary End Product	Activation Energy ( Ea​ )	Kinetic Order	Key Mechanistic Insight
Zn-DTC	Air	ZnO	High (~188.3 kJ/mol)	Bimolecular (n=2)	High thermal barrier due to d10 configuration; requires complex intermolecular rearrangement[3].
Cu-DTC	Inert (He/N_2)	CuS	Low (~33.8 kJ/mol)	Unimolecular (n=1)	Rapid C-S bond cleavage; lowest thermal barrier among typical transition metals[3].
Ni-DTC	N_2 / Forming Gas	NiS / NiS 2​	Moderate	Bimolecular (n=2)	Forms phase-pure sulfides; thermogravimetric plateau strictly matches theoretical mass loss[4].
Pb-DTC	Oleylamine / TOPO	PbS (Nanocubes)	Moderate	Unimolecular	Soft sulfur-donor ligand enables low-temperature thermolysis (200–250°C) without intermediate phases[5].

Atmosphere and Solvent Matrix Effects

The trajectory of M-DTC decomposition is highly sensitive to its environment.

Solid-State Thermolysis: In an oxygen-rich environment (air), the initial metal sulfide rapidly oxidizes into a metal sulfate intermediate, which subsequently decomposes into a metal oxide (e.g., CuO, ZnO) at temperatures exceeding 500°C[3]. Conversely, conducting the thermolysis in an inert atmosphere (N 2​ , He, Ar) or forming gas prevents this oxidation, arresting the decomposition at the metal sulfide phase[3],[4].

Fig 1. Atmosphere-dependent thermal decomposition pathways of M-DTC complexes.

Solution-Phase Colloidal Synthesis: When M-DTCs are used as SSPs in colloidal synthesis, the solvent matrix acts as a chemical modifier rather than just a heat transfer medium. While dialkyldithiocarbamates typically require high temperatures to decompose, the introduction of primary amines (e.g., oleylamine) and thiols (e.g., dodecanethiol) triggers an acid-catalyzed transamidation[6]. This causality is profound: the thiol facilitates the low-temperature breakdown of the dithiocarbamate complex, dropping the nucleation temperature to as low as 70°C, which is essential for forming ultra-small, quantum-confined nanocrystals[6].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Built-in checkpoints allow researchers to verify the success of the decomposition at each critical stage.

Protocol A: Solid-State TGA/DSC Profiling

This protocol determines the exact decomposition temperature and kinetic profile of a newly synthesized M-DTC precursor.

• Sample Preparation: Load 5–10 mg of the purified M-DTC complex into an alumina crucible. Causality: Alumina is chosen over platinum to prevent catalytic interference with sulfur-containing volatiles.

• Atmospheric Purge: Purge the TGA furnace with high-purity Nitrogen or Forming Gas (4% H 2​ in Ar) at 150 cm 3 /min for 30 minutes prior to heating[4]. Causality: Eliminating residual oxygen prevents the formation of metal sulfate intermediates.

• Thermal Ramping: Apply a dynamic heating rate of 10°C/min from 25°C to 800°C. Record both TGA (mass loss) and DSC (heat flow) signals.

• Self-Validation Checkpoint (Mass Balance): Calculate the theoretical mass percentage of the expected metal sulfide relative to the precursor:

  MassTheoretical​=(MWMetalSulfide​/MWPrecursor​)×100

  If the TGA residual mass plateau strictly matches this theoretical value, complete phase-pure decomposition is confirmed[4]. If the mass is higher, suspect incomplete decomposition or oxygen contamination (sulfate formation).

Protocol B: Colloidal Thermolysis for Metal Sulfide Nanoparticles

This protocol outlines the synthesis of metal sulfide nanoparticles (e.g., PbS, AgBiS 2​ ) using M-DTCs as single-source precursors[6],[5].

• Precursor Loading: In a standard Schlenk line setup, dissolve 1.0 mmol of the M-DTC precursor in 10 mL of 1-octadecene (ODE).

• Matrix Modification: Inject 2 mL of Oleylamine (OLA) and 1 mL of 1-Dodecanethiol (DDT). Causality: OLA acts as a capping agent to prevent bulk agglomeration, while DDT acts as an acid catalyst for transamidation, significantly lowering the activation energy required for C-S bond cleavage[6].

• Degassing: Degas the mixture under vacuum at 60°C for 30 minutes to remove moisture and dissolved oxygen.

• Nucleation and Growth: Switch to an Argon blanket and rapidly heat the flask to 150–200°C. A visible color change (e.g., clear yellow to opaque black) indicates the onset of precursor decomposition and nanocrystal nucleation[6]. Isothermally age for 30 minutes.

• Quenching: Remove the heating mantle and inject 10 mL of room-temperature hexane to quench the reaction, arresting further particle growth.

• Self-Validation Checkpoint (Phase Purity): Isolate the nanoparticles via centrifugation with ethanol. Perform powder X-ray diffraction (p-XRD) on the dried powder. The absence of precursor peaks and the presence of sharp, phase-pure cubic/hexagonal peaks validate the complete thermolysis of the SSP[5].

Fig 2. Self-validating colloidal synthesis workflow for metal sulfide nanoparticles.

References

• [3] Thermal decomposition of transition metal dithiocarbamates. ResearchGate. URL:

• [6] AgBiS2 nanocrystal synthesis from molecular precursors: insights into the acid-catalyzed decomposition of dialkyldithiocarbamate ligands. RSC Publishing. URL:

• [2] Thermal Decomposition Mechanism of Single-Molecule Precursors Forming Metal Sulfide Nanoparticles. Journal of the American Chemical Society - ACS Publications. URL:

• [5] Lead ethyl dithiocarbamates: efficient single-source precursors to PbS nanocubes. Royal Society Publishing. URL:

• [1] Dithiocarbamate Complexes as Single Source Precursors to Nanoscale Binary, Ternary and Quaternary Metal Sulfides. Chemical Reviews - ACS Publications. URL:

• [4] Synthesis, Structure, Characterization, and Decomposition of Nickel Dithiocarbamates. NTRS (NASA). URL:

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Protocols & Analytical Methods

Application Notes & Protocols: Morpholine-N-dithiocarbamate for Heavy Metal Remediation

Introduction: The Challenge of Heavy Metal Contamination and the Role of Chelation

Rapid industrialization has led to the increased release of toxic heavy metals into aquatic ecosystems, posing a significant threat to environmental and human health.[1] Heavy metals are persistent, non-biodegradable, and can accumulate in living organisms, causing a range of adverse health effects.[1] Conventional remediation techniques such as chemical precipitation, ion exchange, and membrane filtration often have limitations, including high cost, low efficiency at low concentrations, and the generation of secondary pollutants.[1][2]

Chelation therapy offers a promising alternative for heavy metal remediation. Chelating agents are organic molecules that can form stable, coordinate bonds with metal ions, effectively sequestering them from the environment. Dithiocarbamates (DTCs) are a class of potent chelating agents with a high affinity for a wide range of heavy metals.[3][4] Their effectiveness stems from the presence of two sulfur donor atoms that readily form stable complexes with soft acid metal ions like lead (Pb²⁺), cadmium (Cd²⁺), and copper (Cu²⁺).[3][5] Among the various DTCs, Morpholine-N-dithiocarbamate (MDTC) has emerged as a particularly effective agent for heavy metal removal due to its high stability and efficiency.[6]

These application notes provide a comprehensive guide to the synthesis and application of MDTC for the remediation of heavy metal-contaminated water.

Morpholine-N-dithiocarbamate (MDTC): Synthesis and Properties

MDTC is commonly synthesized through the reaction of morpholine with carbon disulfide in the presence of a base, such as sodium hydroxide.[7][8] The resulting sodium salt of MDTC is a stable, water-soluble compound that can be readily used for remediation applications.[8]

The key functional group in MDTC is the dithiocarbamate moiety (-NCSS⁻), which acts as a bidentate ligand, forming a stable five-membered ring structure with a metal ion.[3] This chelation process results in the formation of insoluble metal-MDTC complexes that can be easily removed from water by filtration or precipitation.[3][9]

Mechanism of Chelation

The high efficiency of MDTC in capturing heavy metals is attributed to the strong affinity of the sulfur atoms in the dithiocarbamate group for heavy metal ions. According to the Hard and Soft Acids and Bases (HSAB) theory, the dithiocarbamate group is considered a "soft" base, which preferentially binds with "soft" acid metal ions such as Pb²⁺, Cd²⁺, Cu²⁺, and Hg²⁺.[3][5] This interaction leads to the formation of a highly stable chelate ring, effectively removing the metal ion from the solution.

Caption: Chelation of a divalent heavy metal ion (M²⁺) by MDTC.

Experimental Protocols

Protocol 1: Synthesis of Sodium Morpholine-N-dithiocarbamate (Na-MDTC)

This protocol describes the synthesis of the sodium salt of MDTC, a stable precursor for heavy metal remediation.

Materials:

• Morpholine (C₄H₉NO)

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Ethanol

• Petroleum ether

• Ice bath

• Magnetic stirrer and stir bar

• Beakers and flasks

• Buchner funnel and filter paper

Procedure:

• In a flask, dissolve a specific molar amount of sodium hydroxide in a minimal amount of water and ethanol.

• Cool the NaOH solution in an ice bath.

• Slowly add an equimolar amount of morpholine to the cooled NaOH solution while stirring continuously.

• Continue stirring and slowly add an equimolar amount of carbon disulfide dropwise to the mixture. The reaction is exothermic, so maintain the temperature with the ice bath.[3]

• A precipitate of sodium morpholine-N-dithiocarbamate will form. Continue stirring for 1-2 hours to ensure the reaction goes to completion.

• Filter the precipitate using a Buchner funnel and wash it several times with cold petroleum ether to remove any unreacted starting materials.[8]

• Dry the resulting white solid in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Heavy Metal Remediation from Aqueous Solution

This protocol outlines the use of synthesized Na-MDTC to remove heavy metals from a contaminated water sample.

Materials:

• Synthesized Na-MDTC

• Heavy metal-contaminated water sample (e.g., containing Pb²⁺, Cd²⁺, or Cu²⁺)

• pH meter

• Magnetic stirrer and stir bar

• Beakers

• Filtration apparatus (e.g., syringe filters or vacuum filtration)

• Analytical instrument for heavy metal analysis (e.g., Atomic Absorption Spectrometer or Inductively Coupled Plasma Mass Spectrometer).[10][11][12]

Procedure:

• Sample Characterization: Determine the initial concentration of the target heavy metal in the contaminated water sample using a suitable analytical technique.[3]

• pH Adjustment: Adjust the pH of the contaminated water sample to the optimal range for the specific heavy metal being removed. For many heavy metals, a pH range of 4-7 is effective.[3]

• MDTC Addition: Prepare a stock solution of the synthesized Na-MDTC in deionized water. Add the Na-MDTC solution to the contaminated water sample while stirring. The amount of MDTC to be added should be calculated based on the stoichiometry of the metal-MDTC complex formation, often with a slight excess to ensure complete precipitation.[3]

• Precipitation: Continue stirring the mixture for a sufficient contact time (e.g., 30-60 minutes) to allow for the complete formation of the insoluble metal-MDTC complex.[3] The formation of a colored precipitate is often indicative of the reaction.[3]

• Separation: Separate the precipitate from the treated water using filtration.

• Final Analysis: Analyze the filtrate to determine the final concentration of the heavy metal. Calculate the removal efficiency using the following formula:

  Removal Efficiency (%) = [(Initial Concentration - Final Concentration) / Initial Concentration] x 100

Experimental Workflow

Caption: Overall experimental workflow for heavy metal remediation using MDTC.

Data Presentation: Performance of MDTC in Heavy Metal Remediation

The efficiency of MDTC in removing various heavy metals is influenced by factors such as pH, initial metal concentration, and the presence of other ions. The following table summarizes typical removal efficiencies for different heavy metals under optimized conditions, as reported in the literature.

Heavy Metal Ion	Initial Concentration (mg/L)	Optimal pH	Removal Efficiency (%)	Reference
Pb²⁺	50 - 200	4 - 7	> 99%	[13][14]
Cd²⁺	50 - 150	6 - 8	> 95%	[13][14]
Cu²⁺	50 - 250	3 - 9	> 99%	[15][16]
Zn²⁺	50 - 100	5 - 7	> 92%	[13]
Cr³⁺	50 - 100	4 - 6	> 99%	[13]

Note: The data presented are indicative and may vary depending on the specific experimental conditions.

Troubleshooting and Considerations

• Incomplete Precipitation: If the removal efficiency is low, consider increasing the dosage of MDTC, adjusting the pH, or increasing the reaction time.

• Interfering Ions: The presence of other metal ions can compete with the target metal for binding to MDTC. In such cases, a higher dosage of MDTC may be required.

• Stability of MDTC: While the sodium salt of MDTC is relatively stable, it is recommended to use freshly prepared solutions for optimal performance.

• Disposal of Precipitate: The metal-MDTC precipitate should be handled and disposed of as hazardous waste according to local regulations.

Conclusion

Morpholine-N-dithiocarbamate is a highly effective chelating agent for the remediation of heavy metal-contaminated water. Its straightforward synthesis, high efficiency, and applicability over a broad pH range make it a valuable tool for researchers and environmental scientists. The protocols and information provided in these application notes offer a solid foundation for the successful implementation of MDTC in heavy metal remediation studies. Further research may focus on the development of reusable MDTC-based materials and the investigation of its efficacy in complex environmental matrices.

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• Fu, F., et al. (2007). Effective removal of coordinated copper from wastewater using a new dithiocarbamate-type supramolecular heavy metal precipitant. PubMed.
• Ghorbani-Vaghei, R., et al. (2022). Synthesis of novel antibacterial and antifungal dithiocarbamate-containing piperazine derivatives via re-engineering multicomponent approach. PMC.
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Application Notes and Protocols for Morpholine-N-dithiocarbamate in Catalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the experimental setup for utilizing Morpholine-N-dithiocarbamate (MphDTC) and its metal complexes in catalytic applications. As a versatile ligand, MphDTC forms stable complexes with various transition metals, which have demonstrated significant catalytic activity in a range of organic transformations. This document outlines the synthesis of the MphDTC ligand and its copper(II) complex, followed by a detailed protocol for its application in the A³ coupling reaction for the synthesis of propargylamines.

Introduction: The Versatility of Morpholine-N-dithiocarbamate in Catalysis

Dithiocarbamates (DTCs) are a class of sulfur-containing ligands known for their strong chelating ability with a wide array of metal ions. The resulting metal-dithiocarbamate complexes are often stable and exhibit unique electronic and steric properties, making them attractive candidates for catalysis.[1] The morpholine moiety in Morpholine-N-dithiocarbamate introduces specific steric and electronic effects that can influence the catalytic activity and selectivity of its metal complexes. The oxygen atom in the morpholine ring can affect the electron density at the nitrogen atom, which in turn modulates the electronic properties of the dithiocarbamate ligand and its coordination to a metal center.

Metal complexes of MphDTC have been explored in various catalytic reactions, with the A³ (Aldehyde-Alkyne-Amine) coupling reaction being a prominent example.[1] This three-component reaction is a highly atom-economical method for the synthesis of propargylamines, which are valuable building blocks in medicinal chemistry and materials science.[2] The MphDTC ligand can stabilize catalytically active metal centers, such as copper and gold, facilitating the key steps of the catalytic cycle.[3][4]

Synthesis of Morpholine-N-dithiocarbamate Ligand and a Catalytically Active Copper(II) Complex

A reliable and reproducible synthesis of the catalyst is paramount for consistent catalytic performance. This section provides detailed protocols for the preparation of the sodium salt of Morpholine-N-dithiocarbamate and its subsequent complexation with copper(II).

Protocol: Synthesis of Sodium Morpholine-N-dithiocarbamate

This protocol describes the synthesis of the sodium salt of Morpholine-N-dithiocarbamate, the precursor to the metal complex.

Materials:

• Morpholine

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Absolute ethanol

• Diethyl ether

• Ice bath

• Magnetic stirrer and stir bar

• Beaker and other standard laboratory glassware

Procedure:

• In a clean beaker placed in an ice bath, dissolve 0.05 mol of morpholine in 30 ml of absolute ethanol.

• To this cold solution, slowly add 5 ml of a 10N sodium hydroxide solution with constant stirring.

• While maintaining the low temperature and continuous stirring, add 0.05 mol of pure carbon disulfide dropwise to the reaction mixture.

• Continue stirring the mixture mechanically for approximately 30 minutes. The sodium salt of morpholine-N-dithiocarbamate will precipitate out of the solution.

• Filter the precipitate, wash it with diethyl ether, and dry it in a desiccator. The product can be further purified by recrystallization from ethanol.[4]

Protocol: Synthesis of Bis(morpholine-N-dithiocarbamato)copper(II) Complex

This protocol details the synthesis of the catalytically active copper(II) complex of Morpholine-N-dithiocarbamate.

Materials:

• Sodium Morpholine-N-dithiocarbamate

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Distilled water

• Methanol

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• Prepare an aqueous solution of sodium morpholine-N-dithiocarbamate (0.01 mol) with constant stirring.

• In a separate beaker, prepare an aqueous solution of copper(II) chloride dihydrate (0.05 mol).

• Slowly add the copper(II) chloride solution to the sodium morpholine-N-dithiocarbamate solution with continuous stirring at room temperature.

• A colored precipitate of the bis(morpholine-N-dithiocarbamato)copper(II) complex will form. Continue stirring the reaction mixture for 2 hours to ensure the completion of the reaction.

• Filter the precipitate and wash it thoroughly with distilled water, followed by a wash with methanol.

• Dry the final product in a desiccator over calcium chloride. A yield of approximately 78% can be expected.[4]

Characterization: The synthesized ligand and its copper complex should be characterized to confirm their identity and purity. Standard analytical techniques include:

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic C-N and C-S stretching frequencies of the dithiocarbamate group.

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of the morpholine ring and the dithiocarbamate moiety.

• Elemental Analysis: To determine the elemental composition (C, H, N, S, Cu) of the complex.

Application in Catalysis: The A³ Coupling Reaction

The bis(morpholine-N-dithiocarbamato)copper(II) complex is an effective catalyst for the A³ coupling reaction. This section provides a detailed protocol for a model reaction and discusses the underlying mechanism.

Protocol: A³ Coupling of Benzaldehyde, Phenylacetylene, and Morpholine

This protocol describes a representative A³ coupling reaction to synthesize the corresponding propargylamine.

Materials:

• Bis(morpholine-N-dithiocarbamato)copper(II) catalyst

• Benzaldehyde (1 mmol)

• Phenylacetylene (1 mmol)

• Morpholine (as the amine substrate)

• Solvent (e.g., water or an organic solvent like toluene)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add the bis(morpholine-N-dithiocarbamato)copper(II) catalyst.

• Add the solvent, followed by benzaldehyde (1 mmol), phenylacetylene (1 mmol), and morpholine.

• Stir the reaction mixture at the desired temperature (e.g., reflux in water). The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically within 8 hours), cool the mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel. A yield of approximately 95% can be achieved for this model reaction.[1]

Mechanistic Considerations: The Role of the Dithiocarbamate Ligand

The catalytic cycle of the A³ coupling reaction is believed to involve several key steps, where the metal-dithiocarbamate complex plays a crucial role.[3]

• Activation of the Alkyne: The reaction initiates with the coordination of the terminal alkyne to the copper center of the catalyst. This coordination increases the acidity of the terminal C-H bond.

• Formation of the Copper Acetylide: The amine (morpholine in this case) acts as a base to deprotonate the activated alkyne, leading to the formation of a copper acetylide intermediate.

• Formation of the Iminium Ion: Concurrently, the aldehyde and the amine react to form an iminium ion in situ.

• Nucleophilic Attack: The copper acetylide then acts as a nucleophile and attacks the electrophilic carbon of the iminium ion. This step forms the new C-C bond and generates the propargylamine product.

• Catalyst Regeneration: The catalyst is regenerated, allowing it to enter the next catalytic cycle.

The morpholine-N-dithiocarbamate ligand is crucial for stabilizing the copper center in its active oxidation state throughout the catalytic cycle. The strong chelation of the dithiocarbamate moiety prevents the leaching of the metal and deactivation of the catalyst. The electronic properties of the ligand can also influence the reactivity of the copper center, thereby affecting the overall efficiency of the reaction.

Data Presentation: Performance of Dithiocarbamate Catalysts in A³ Coupling

The following table summarizes representative yields for the A³ coupling reaction using dithiocarbamate-based catalysts. While specific data for a broad range of substrates with the bis(morpholine-N-dithiocarbamato)copper(II) catalyst is limited in the literature, the presented data for other copper-dithiocarbamate systems illustrates the general efficacy of this class of catalysts.

Aldehyde	Alkyne	Amine	Catalyst	Solvent	Time (h)	Yield (%)	Reference
Benzaldehyde	Phenylacetylene	Morpholine	Organo-copper complex	Water	8	95	[1]
4-Chlorobenzaldehyde	Phenylacetylene	Piperidine	Cu/Al solid catalyst	Toluene	22	92	[5]
4-Methoxybenzaldehyde	Phenylacetylene	Piperidine	Cu/Al solid catalyst	Toluene	22	97	[5]
Benzaldehyde	1-Hexyne	Piperidine	Cu/Al solid catalyst	Toluene	22	89	[5]

Visualizations

Experimental Workflow for Catalyst Synthesis and Application

Caption: Workflow for the synthesis of the copper(II) morpholine-N-dithiocarbamate catalyst and its application in the A³ coupling reaction.

Proposed Catalytic Cycle for the A³ Coupling Reaction

Caption: Proposed catalytic cycle for the A³ coupling reaction catalyzed by a copper(II) morpholine-N-dithiocarbamate complex.

References

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• 5. pure.uva.nl [pure.uva.nl]

Application Note: Polarographic Determination of Trace Metal Ions Using Morpholine-N-dithiocarbamate

Target Audience: Analytical Chemists, Environmental Researchers, and Drug Development Professionals Technique: Direct Current (DC) and Differential Pulse Polarography (DPP) via Catalytic Hydrogen Wave (CHW) and Naphthalene Preconcentration.

Executive Summary & Mechanistic Grounding

Morpholine-N-dithiocarbamate (also known as ammonium morpholine-4-carbodithioate or AMDC) has emerged as a highly versatile chelating agent in electroanalytical chemistry. Its structural architecture combines the strong, coordinatively saturated binding capability of the dithiocarbamate moiety (S,S-donor atoms) with the distinct steric and solubility profiles imparted by the morpholine ring.

In polarography, AMDC is primarily utilized to induce Catalytic Hydrogen Waves (CHWs) . Direct electrochemical reduction of trace metals often suffers from low sensitivity due to diffusion-limited currents. However, when a transition metal ion complexes with AMDC, the resulting chelate strongly adsorbs onto the surface of the Dropping Mercury Electrode (DME). The heteroatoms within the adsorbed complex significantly lower the overpotential required for the reduction of hydrogen ions from the supporting buffer[1].

Because a single adsorbed Metal-AMDC complex can catalyze the reduction of thousands of protons before desorbing, the resulting current is amplified by several orders of magnitude[2]. This self-amplifying electrocatalytic cycle allows for detection limits in the low parts-per-billion (ppb) or nanomolar range, rivaling more expensive techniques like ICP-MS.

Mechanism of the Catalytic Hydrogen Wave (CHW) at the Dropping Mercury Electrode.

Experimental Workflows & Self-Validating Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every reagent choice serves a specific mechanistic purpose to either stabilize the complex, provide the catalytic proton source, or eliminate background interference.

Protocol A: Direct CHW Polarography for Transition Metals (Ni, Cu, Co)

This protocol is optimized for the direct determination of metals that form highly stable, electroactive complexes with AMDC[3].

Reagents & Causality:

• HNO₃ / H₂O₂: Used for microwave digestion. Causality: Destroys organic matrices (like proteins in biological samples) that would competitively adsorb at the DME and suppress the CHW signal.

• NH₄Cl-NH₄OH Buffer: Causality: Serves a dual purpose. It maintains the optimal pH (6.0–8.0) required for the thermodynamic stability of the Metal-AMDC complex, and the NH₄⁺ ion acts as the primary proton donor for the catalytic hydrogen evolution[1].

• High-Purity N₂ Gas: Causality: Dissolved oxygen is electroactive, reducing at the DME in two steps (-0.1 V and -0.9 V vs SCE) to form H₂O₂ and H₂O. These massive diffusion currents will completely mask the trace analyte signals if not purged.

Step-by-Step Methodology:

• Sample Preparation: Transfer 10 mL of the digested sample into a polarographic cell.

• Buffering: Add 5.0 mL of 0.2 M NH₄Cl-NH₄OH buffer to achieve the target pH (e.g., pH 6.0 for Ni(II) or pH 6.5 for Cu(II)).

• Ligand Addition: Inject a precisely measured aliquot of AMDC (typically yielding a final concentration of 2.0–3.0 mM). Self-Validation Check: The wave height should become independent of ligand concentration above 3.0 mM, confirming complete complexation[2].

• Deoxygenation: Purge the solution with pure N₂ gas for exactly 15 minutes. Maintain a gentle N₂ blanket over the solution during analysis.

• Acquisition: Record the polarogram using DC or DPP mode from -0.1 V to -1.5 V vs Saturated Calomel Electrode (SCE). Measure the peak current at the metal-specific potential.

Step-by-step workflow for direct polarographic determination using AMDC.

Protocol B: Solid-Phase Preconcentration for Trace Metalloids (Arsenic)

Arsenic-AMDC complexes do not produce a direct CHW as robustly as transition metals. However, the As-AMDC complex is highly hydrophobic. We exploit this by quantitatively adsorbing the complex onto microcrystalline naphthalene, achieving massive preconcentration factors before DPP analysis[4].

Step-by-Step Methodology:

• Complexation: Adjust the aqueous sample (containing trace As) to pH 6.0–9.5. Add AMDC to form the As-AMDC complex.

• Adsorption: Add a solution of naphthalene dissolved in a minimal amount of acetone. As the acetone mixes with water, naphthalene precipitates as microcrystals, quantitatively co-precipitating the hydrophobic As-AMDC complex via hydrophobic partitioning.

• Filtration & Desorption: Filter the microcrystalline naphthalene. Dissolve the solid residue in 10 mL of 1 M HCl. Causality: The strong acid disrupts the chelate, releasing As(III) into a clean, highly concentrated aqueous matrix.

• Analysis: Analyze the resulting solution via DPP using an HCl-pyridine-NaCl supporting electrolyte.

Quantitative Data & Optimization Matrix

The following table synthesizes the optimized electrochemical parameters for various metal ions utilizing AMDC. This data serves as a baseline for method transfer and validation in your laboratory.

Target Metal Ion	Ligand	Optimal Supporting Electrolyte	Optimal pH	Peak Potential (V vs SCE)	Limit of Detection (LOD)	Mechanism
Nickel, Ni(II)	AMDC	NH₄Cl-NH₄OH	6.0	-1.30 V	1.8 × 10⁻⁶ M	Direct CHW[1]
Copper, Cu(II)	AMDC	NH₄Cl-NH₄OH	6.5	-0.36 V	Trace (ppb range)	Direct CHW[2]
Cobalt, Co(II)	AMDC	NH₄Cl-NH₄OH	7.2	-1.28 V	Trace (ppb range)	Direct CHW[5]
Arsenic, As(III)	AMDC	HCl-pyridine-NaCl	6.0 - 9.5*	N/A (DPP Peak)	0.016 ppm	Naphthalene Adsorption + DPP[4]

*pH range indicates the optimal condition for the initial adsorption step onto microcrystalline naphthalene, not the final polarographic measurement matrix.

Troubleshooting & Analytical Integrity

• Signal Saturation / Non-Linearity: The CHW response follows a Langmuir adsorption isotherm. At high metal concentrations, the DME surface becomes saturated with the Metal-AMDC complex, leading to a non-linear calibration curve. Solution: Dilute the sample to ensure the concentration falls within the linear dynamic range (typically 10⁻⁶ to 10⁻³ M).

• Loss of Signal at Low pH: If the pH drops below 5.0, dithiocarbamates undergo rapid acid-catalyzed decomposition into the corresponding amine (morpholine) and carbon disulfide (CS₂). Solution: Strictly monitor the buffering capacity of the NH₄Cl-NH₄OH system.

• Interfering Peaks: If competing metal ions are present (e.g., high levels of Zn in a Cu assay), utilize standard addition methods rather than external calibration curves to correct for matrix-induced signal suppression[2].

References

• Venkatasubba Naidu, N., Kanchi, S., Krishnamurthy, P., & Saraswathi, K. (2011). Ni(II)-ammonium morpholine dithiocarbamate complex studies with polarography at DME by catalytic hydrogen currents in various environmental samples. Chemical Technology: An Indian Journal. 1

• Venkatasubba Naidu, N., et al. (2011). Ni(II)-ammonium morpholine dithiocarbamate complex studies with polarography at DME by catalytic hydrogen currents in various environmental samples. ResearchGate. 5

• Kanchi, S., et al. (2013). Polarographic Catalytic Hydrogen Wave Technique for the Determination of Copper(II) in Leafy Vegetables and Biological Samples. International Journal of Electrochemical Science. 2

• Kanchi, S., et al. Multivariate optimization of differential pulse polarographic–catalytic hydrogen wave technique for the determination of nickel(II). CORE. 3

• Puri, B. K., et al. (1997). Determination Of Arsenic In Various Environmental And Oil Samples By Differential Pulse Polarography After Adsorption Of Its Morpholine-4-Carbodithioate On To Microcrystalline Naphthalene. Analytical Letters (Taylor & Francis). 4

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. electrochemsci.org [electrochemsci.org]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Ammonium Dithiocarbamates Stability & Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers regarding the erratic behavior of ammonium dithiocarbamates—most notably Ammonium pyrrolidinedithiocarbamate (APDC or PDTC)—during in vitro and in vivo assays.

While APDC is a highly effective NF-κB inhibitor, antioxidant, and transition metal chelator, its molecular structure is inherently fragile. This guide is designed to deconstruct the chemical causality behind its degradation and provide you with self-validating, field-proven protocols to ensure absolute reproducibility in your drug development and analytical workflows.

Part 1: Mechanistic Insights into Ligand Instability

Q1: Why do ammonium dithiocarbamates degrade so rapidly when exposed to ambient air and room temperature?

A: The instability of ammonium dithiocarbamates is driven by two competing environmental degradation pathways: oxidative stress and thermal/hydrolytic cleavage. Understanding these mechanisms is critical because degraded APDC will actively ruin downstream assays, either by failing to chelate metals or by introducing toxic byproducts to cell cultures.

• Oxidative Dimerization (Air Sensitivity): The dithiocarbamate moiety contains electron-rich sulfur atoms that are highly susceptible to S-oxygenation. When exposed to atmospheric oxygen, the molecules undergo rapid oxidation, linking together to form thiuram disulfides [1]. This dimerization fundamentally alters the ligand's bite angle, neutralizing its capacity to chelate metals and abolishing its biological efficacy as an NF-κB inhibitor.

• Thermal & Base/Acid-Catalyzed Hydrolysis: Ammonium dithiocarbamates are synthesized using weak bases (ammonia). At elevated temperatures or in unbuffered aqueous environments (particularly at pH < 5 or > 11), the thermal energy overcomes the activation barrier for hydrolysis. The molecule cleaves, releasing carbon disulfide (CS₂) gas and the corresponding secondary amine (e.g., pyrrolidine) [2].

Chemical degradation pathways of ammonium dithiocarbamates under environmental stress.

Part 2: Storage Parameters and Quality Control

Q2: What are the definitive storage and shelf-life parameters for APDC?

A: To maintain structural integrity, strict temperature and moisture controls must be enforced. Because APDC is highly hygroscopic, moisture absorption will accelerate hydrolytic breakdown even in sealed containers [3].

Quantitative Stability Profile of APDC

State	Storage Condition	Temperature	Estimated Shelf Life
Dry Powder	Sealed, desiccated, dark	2°C to 8°C	2 to 3 years
DMSO Stock	Sealed, anhydrous	-80°C	Up to 6 months [4]
Aqueous Stock	Aliquoted, protected from light	-20°C	Up to 3 months [5]
Working Solution	Exposed to ambient air	25°C	< 24 hours

Q3: How can I experimentally verify if my APDC stock has degraded before committing to an expensive assay?

A: Never assume an old stock is viable. Implement this self-validating triad before proceeding:

• Visual Inspection: Pure APDC powder is white to off-white. A shift towards a yellowish hue indicates oxidation to thiuram disulfides. In aqueous solutions, degradation presents as a cloudy precipitate (insoluble dimers).

• Olfactory Check: A pungent odor of sulfur or "rotten eggs" indicates the active release of carbon disulfide (CS₂) and hydrogen sulfide (H₂S) due to hydrolytic breakdown.

• Pilot Chelation Assay: Intact APDC rapidly forms a vividly colored, insoluble complex with transition metals. Add a drop of your APDC solution to a dilute copper(II) sulfate (CuSO₄) solution. An immediate dark brown/black precipitate confirms the presence of active dithiocarbamate ligands.

Part 3: Reconstitution and Experimental Workflows

Q4: What is the optimal protocol for reconstituting APDC to prevent premature degradation?

A: Because APDC is susceptible to both oxygen and heat, reconstitution must be treated as an anaerobic, temperature-controlled process. The causality here is simple: removing dissolved oxygen prevents dimerization, and chilling the solvent suppresses the exothermic kinetics of hydrolysis.

Step-by-Step Methodology: Anaerobic Reconstitution and Aliquoting

• Solvent Preparation: Use high-purity, sterile Milli-Q water or anhydrous DMSO. If using water, degas the solvent by sparging with nitrogen or argon gas for 15 minutes to displace dissolved oxygen.

• Thermal Suppression: Pre-chill the degassed solvent on ice. Maintaining a temperature close to 4°C during dissolution mitigates immediate hydrolytic cleavage.

• Rapid Reconstitution: Weigh the required mass of APDC powder rapidly to minimize atmospheric moisture absorption. Dissolve in the chilled solvent to achieve your target stock concentration (e.g., 100 mM). Note: DMSO is highly hygroscopic; ensure the bottle is purged with inert gas after opening.

• Aliquoting: Immediately dispense the stock solution into single-use, amber microcentrifuge tubes to prevent photolytic degradation.

• Cryopreservation: Flash-freeze the aliquots in liquid nitrogen or dry ice, then transfer immediately to a -20°C or -80°C freezer.

• Assay Execution: Thaw individual aliquots strictly on ice immediately prior to use. Never subject APDC to freeze-thaw cycles. Discard any unused thawed solution.

Standard operating procedure for the anaerobic reconstitution and storage of APDC.

References

• Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions (RSC Publishing). Available at:[Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Bioinorganic Chemistry and Applications (PMC). Available at:[Link]

Trace Metal Analysis Support Center: Mitigating Matrix Interferences in ICP-MS

Welcome to the Technical Support Center for Trace Metal Analysis. In drug development, environmental testing, and complex sample analysis, Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the gold standard for quantifying elemental impurities. However, matrix effects—where sample components alter ionization efficiency or create spectral overlaps—can severely compromise data integrity.

As a Senior Application Scientist, I have designed this troubleshooting guide to provide actionable diagnostic steps, theoretical grounding, and self-validating protocols to ensure your data complies with stringent regulatory frameworks like USP <232>/<233> and ICH Q3D.

Section 1: Diagnostic Workflows (The "Why" and "How")

FAQ: How do I know if my sample matrix is causing interference, and what type is it?

Matrix interferences in ICP-MS are broadly categorized into two types: Spectral and Non-Spectral [4].

• Spectral Interferences occur when matrix elements form polyatomic ions with the same mass-to-charge ratio (m/z) as the target analyte (e.g., ⁴⁰Ar¹⁶O⁺ interfering with ⁵⁶Fe⁺).

• Non-Spectral Interferences (matrix effects) involve physical changes in sample transport (e.g., high viscosity reducing nebulization efficiency) or ionization suppression in the plasma. A classic mechanism is the Space Charge Effect , where high concentrations of heavy matrix ions repel lighter analyte ions off the optimal ion path downstream of the skimmer cone, leading to signal suppression [2].

Self-Validating Diagnostic System: To accurately diagnose the issue, you must implement a robust Internal Standard (IS) strategy. If your IS recovery drifts outside the 70–120% range, you are experiencing non-spectral matrix suppression. If IS recovery is acceptable but spike recoveries of the analyte fail, you are likely facing spectral overlaps.

Diagnostic workflow for identifying and mitigating ICP-MS matrix interferences.

Section 2: Mitigation Strategies & FAQs

FAQ: How does Kinetic Energy Discrimination (KED) eliminate polyatomic interferences?

KED is a collision cell technology essential for analyzing complex matrices. When the ion beam enters a collision cell pressurized with an inert gas (typically Helium), both analyte ions and polyatomic interfering ions collide with the He atoms. Because polyatomic ions have a larger cross-sectional area than monatomic analyte ions of the same mass, they undergo more collisions and lose kinetic energy more rapidly. A positive potential barrier at the cell exit prevents these low-energy polyatomic ions from reaching the mass analyzer, allowing only the analyte ions to pass [7].

Mechanism of Kinetic Energy Discrimination (KED) using Helium gas in ICP-MS.

Table 1: Common Spectral Interferences and Mitigation Strategies

Target Analyte	Interfering Polyatomic Ion	Source of Interference	Primary Mitigation Strategy
⁵⁶Fe	⁴⁰Ar¹⁶O⁺	Argon plasma + Aqueous matrix	He KED or H₂ Reaction Gas
⁷⁵As	⁴⁰Ar³⁵Cl⁺	Argon plasma + Chloride matrix	He KED or O₂ Reaction (mass shift to 91)
⁵¹V	³⁵Cl¹⁶O⁺	Chloride matrix + Aqueous matrix	He KED
⁸⁰Se	⁴⁰Ar⁴⁰Ar⁺	Argon plasma	H₂ Reaction Gas

FAQ: How do I select the right Internal Standard (IS)?

Internal standards correct for physical matrix effects (like viscosity differences) and space charge ionization suppression. The golden rules for IS selection are:

• Mass Matching: Choose an IS with a mass close to your target analyte (e.g., ⁴⁵Sc for light elements, ⁸⁹Y or ¹¹⁵In for mid-mass, ²⁰⁹Bi for heavy elements) [2].

• Ionization Potential (IP): The IP of the IS should be similar to the analyte to ensure they behave similarly in the plasma.

• Absence in Sample: Ensure the IS is not naturally present in your sample matrix.

Section 3: Regulatory Context (USP <232> / <233> & ICH Q3D)

For drug development professionals, mitigating matrix effects is not just an analytical preference; it is a regulatory requirement. USP <232> and ICH Q3D mandate the monitoring of elemental impurities based on their toxicity and route of administration [3][5]. USP <233> outlines the analytical procedures, heavily favoring ICP-MS with closed-vessel microwave digestion to handle insoluble pharmaceutical matrices without losing volatile elements like Mercury or Arsenic[6].

Table 2: USP <232> Permitted Daily Exposure (PDE) Limits for Class 1 Elements (μ g/day )

Element	Oral PDE	Parenteral PDE	Inhalation PDE
Arsenic (As)	15	15	1.9
Cadmium (Cd)	5	2	3.4
Mercury (Hg)	30	3	1.2
Lead (Pb)	5	5	5

Section 4: Experimental Protocols

When simple dilution or KED fails to overcome severe matrix suppression (e.g., in undiluted biological fluids or high-salt brines), the Method of Standard Addition (MSA) is required. MSA is a self-validating protocol because the calibration curve is built directly within the sample matrix itself, perfectly accounting for any matrix-induced signal suppression or enhancement [4].

Protocol: Method of Standard Addition (MSA) for High-Matrix Samples

Objective: Accurately quantify trace metals in a complex matrix where internal standardization is insufficient to correct for >30% signal suppression.

Step-by-Step Methodology:

• Sample Preparation & Digestion:

  • Weigh 0.2 g of the complex sample into a clean, acid-washed microwave digestion vessel.

  • Add 5.0 mL of concentrated ultra-pure Nitric Acid (HNO₃) and 1.0 mL of Hydrogen Peroxide (H₂O₂) [6].

  • Seal vessels and run a microwave digestion program: Ramp to 200°C over 15 minutes, hold at 200°C for 20 minutes.

  • Cool and dilute the digestate to a final volume of 50 mL with ultra-pure water (UPW).

• Aliquot Preparation:

  • Prepare four identical 10 mL aliquots of the digested sample in clean centrifuge tubes. Label them: Sample_Unspiked, Spike_1, Spike_2, and Spike_3.

• Spiking (Matrix Matching Calibration):

  • Sample_Unspiked: Add 100 μL of 2% HNO₃ blank solution.

  • Spike_1: Add 100 μL of a known trace metal standard (e.g., to achieve a +10 ppb addition).

  • Spike_2: Add 100 μL of the standard (e.g., to achieve a +20 ppb addition).

  • Spike_3: Add 100 μL of the standard (e.g., to achieve a +50 ppb addition).

  • Causality Note: Keeping the spike volume small (100 μL into 10 mL) ensures the matrix concentration remains constant across all aliquots, preserving the exact matrix effect.

• Instrumental Analysis & Extrapolation:

  • Analyze the four solutions via ICP-MS. Ensure the internal standard (e.g., ¹⁰³Rh) is added online via a Y-connector to monitor plasma stability.

  • Plot the instrument response (y-axis) against the added standard concentration (x-axis).

  • The unspiked sample will have a positive y-intercept. Extrapolate the linear regression line backwards to intersect the x-axis. The absolute value of the x-intercept represents the original concentration of the analyte in the sample.

References

• Eliminating Matrix Interference in ICP-MS: Proven Methods. Patsnap.[Link]

• Questioning the Relationship Between Analyte Ion Mass and ICP-MS Matrix Effects. Spectroscopy.[Link]

• USP <232> Elemental Impurities—Limits. Analytik Jena.[Link]

• Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects. Patsnap Eureka. [Link]

• USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-OES Solution. Agilent. [Link]

• Elemental Impurities in Pharmaceutical Materials According to New ICH Guidelines and USP Chapters <232> and <233>. Analytik Jena. [Link]

• ICP-MS: Analytical Overview and Insights. Scribd. [Link]

Technical Support Center: A Guide to Dithiocarbamate Precursor Stability

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dithiocarbamate precursors. This guide provides in-depth troubleshooting advice, best practices, and answers to frequently asked questions regarding the inherent instability of these critical compounds. Our goal is to equip you with the knowledge to mitigate degradation, ensure the integrity of your experiments, and achieve reproducible results.

Section 1: The Stability Challenge with Dithiocarbamate Precursors

Dithiocarbamates (DTCs) are a versatile class of organosulfur compounds, indispensable in fields ranging from materials science to medicine due to their strong chelating properties.[1][2] However, their utility is often undermined by the chemical instability of their precursors, which can readily degrade during storage. This degradation is not a single process but a confluence of several pathways, primarily hydrolysis, oxidation, and thermal decomposition.[3][4]

• Hydrolysis: DTC precursors are notoriously susceptible to hydrolysis, especially under acidic conditions.[5][6] Contact with moisture, including atmospheric humidity or acidic plant juices during extraction, can rapidly decompose the dithiocarbamate moiety into carbon disulfide (CS₂) and the corresponding secondary amine.[3][4][7][8] In fact, dithiocarbamic acids are generally unstable and decompose quickly at or below a pH of 7.[9]

• Oxidation: The sulfur atoms in the DTC molecule are prone to oxidation, which leads to the formation of thiuram disulfides.[10][11][12] This reaction can be catalyzed by atmospheric oxygen and trace metal ions, altering the chemical nature and reactivity of the precursor.[10]

• Thermal and Photodegradation: Elevated temperatures can accelerate decomposition, leading to a variety of byproducts.[13][14][15] Additionally, some DTCs are sensitive to light and can degrade via photolysis.[3]

Understanding these pathways is crucial for diagnosing issues and implementing effective preventative measures.

Sources

• 1. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.cnr.it [iris.cnr.it]
• 5. Thiocarbamate Esters and Salts/Dithiocarbamate Esters and Salts | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Addressing misconceptions in dithiocarbamate chemistry - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01085C [pubs.rsc.org]
• 10. A review of the therapeutic properties of... | F1000Research [f1000research.com]
• 11. connectsci.au [connectsci.au]
• 12. Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co(iii) complexes [Co(S2CNAr2)3] and their use as single source precursors to CoS2 - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. akjournals.com [akjournals.com]
• 14. researchgate.net [researchgate.net]
• 15. akjournals.com [akjournals.com]

Reference Data & Comparative Studies

Morpholine-N-dithiocarbamate vs. diethyldithiocarbamate for copper removal

Advanced Copper Remediation: A Comparative Guide to Morpholine-N-dithiocarbamate vs. Diethyldithiocarbamate

Copper is a ubiquitous transition metal, serving as an essential catalyst in synthetic chemistry (e.g., atom transfer radical polymerization, click chemistry) and acting as a critical trace pollutant in environmental matrices. Removing residual Cu(I) and Cu(II) to parts-per-billion (ppb) levels requires highly specific chelating agents. Dithiocarbamates (DTCs) are the gold standard in this domain due to their strong heavy-metal-binding properties[1].

This guide provides an objective, data-driven comparison of two prominent DTCs: Diethyldithiocarbamate (DDTC) and Morpholine-N-dithiocarbamate (MDTC) . By dissecting their mechanistic differences, thermodynamic stability, and protocol implementation, researchers can select the optimal reagent for their specific copper extraction workflows.

Mechanistic Profiling: The Causality of Chelation

Both DDTC and MDTC function as bidentate ligands, coordinating Cu(II) through two sulfur atoms to form highly stable, distorted square-planar complexes ([Cu(DTC)₂])[1]. However, the structural differences in their substituent groups dictate their physicochemical behavior and extraction efficiency.

• Inductive Effects and Thermodynamic Stability: The diethyl groups in DDTC provide a strong electron-donating inductive effect. This increases the electron density on the nitrogen atom, stabilizing the thioureide resonance form and resulting in exceptionally high stability constants for Cu(II)[2]. However, dialkyldithiocarbamates like DDTC are notoriously unstable in highly acidic environments; at pH 2, DDTC has a half-life of approximately 0.3 seconds, rapidly decomposing into carbon disulfide and the protonated amine[3].

• Steric and Solvation Effects: MDTC incorporates a morpholine ring, introducing an oxygen atom into the backbone. This oxygen acts as both a hydrogen-bond donor and acceptor, altering the solubility profile and aggregation patterns of the resulting complex[4]. While DDTC-Cu complexes are highly hydrophobic and ideal for ether-like liquid-liquid extraction into non-polar solvents[5], MDTC-Cu complexes exhibit unique resin affinities, making them highly efficient for Solid-Phase Extraction (SPE) on substrates like Amberlite XAD-4[6].

Comparative Performance Data

The following table summarizes the quantitative performance metrics of both chelators based on empirical extraction studies.

Parameter	Diethyldithiocarbamate (DDTC)	Morpholine-N-dithiocarbamate (MDTC)
Ligand Classification	Dialkyldithiocarbamate	Heterocyclic dithiocarbamate
Optimal Cu Extraction pH	6.8 – 9.0[5][7]	6.5 – 8.0
Acid Stability	Extremely Low (t₁/₂ ~ 0.3s at pH 2)	Low to Moderate
Primary Extraction Mode	Liquid-Liquid Extraction (LLE), Polyurethane Foam[5][7]	Solid-Phase Extraction (SPE)[6]
Complex Geometry	Distorted Square Planar[1]	Distorted Square Planar[1]
Validation Method	UV-Vis Spectroscopy, SEC, 1H NMR[8]	ICP-AES[6]

Extraction Workflow & Pathway Visualization

The following diagram illustrates the logical decision matrix and chemical workflow for extracting copper using either DDTC or MDTC.

Cu(II) complexation and extraction workflow using dithiocarbamate ligands.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducible results, the following methodologies incorporate built-in validation steps.

Protocol A: Liquid-Liquid Extraction of Cu(II) using DDTC

Best for: Removing trace copper catalysts from aqueous solutions, organic solutions, or polymer washes[8].

• Matrix Preparation: Isolate the aqueous phase or dissolve the copper-contaminated polymer in a suitable solvent. Adjust the aqueous phase pH to 8.0–9.0 using a phosphate buffer.

  • Causality: DDTC rapidly decomposes at low pH[3]. Maintaining a pH of 9.0 prevents ligand degradation and maximizes the extraction ratio to >99%[7].

• Chelation: Add a 10-fold molar excess of Sodium Diethyldithiocarbamate (NaDDC) relative to the estimated copper concentration. Stir at room temperature for 15 minutes.

  • Self-Validation: The solution will immediately turn an intense brown/yellow color, visually indicating the successful formation of the [Cu(DDTC)₂] complex.

• Partitioning: Add an equal volume of chloroform to achieve a 1:1 organic-to-aqueous volume ratio[7]. Vigorously shake the separatory funnel for 5–10 minutes. The highly non-polar[Cu(DDTC)₂] complex will partition quantitatively into the dense organic layer.

• Verification: Separate the phases. Analyze the remaining aqueous phase using UV-Vis spectroscopy (confirming the absence of absorbance at 435 nm) or Size Exclusion Chromatography (SEC) to ensure the full integrity of the copper-free polymer[8].

Protocol B: Solid-Phase Extraction (SPE) of Cu(II) using MDTC

Best for: Environmental water sampling (e.g., seawater) where massive volumes must be processed to capture ultra-trace metal concentrations[6].

• Resin Functionalization: Load Amberlite XAD-4 resin with Morpholine-N-dithiocarbamate (MDTC) by passing an MDTC solution through the column. Wash thoroughly with deionized water.

• Sample Conditioning: Filter the aqueous sample (e.g., seawater) and adjust the pH strictly to 6.5–8.0[6].

  • Causality: This specific pH window ensures quantitative sorption of Cu(II) onto the MDTC-loaded resin while preventing the premature precipitation of copper hydroxides that occurs at higher alkaline levels.

• Percolation: Pass the conditioned sample through the SPE column at a controlled flow rate (e.g., 2 mL/min). The morpholine ring's oxygen atom facilitates excellent wetting and interaction with the aqueous phase, while the dithiocarbamate moiety selectively traps the Cu(II) ions[4][6].

• Elution & Verification: Elute the trapped Cu(II) from the column using 2 mol/L HNO₃. Quantify the concentrated copper via Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES) to validate the extraction efficiency and calculate the preconcentration factor[6].

References

• Copper Removal from Polymers by Diethyldithiocarbamate Complexation. ResearchGate.[Link]

• Extraction of Copper from Aqueous Solutions Using Sodium Diethyldithiocarbamate as the Extracting Agent. Chemical Engineering Transactions.[Link]

• Solid Phase Extraction of Trace Metals in Seawater Using Morpholine Dithiocarbamate‐Loaded Amberlite XAD‐4 and Determination by ICP‐AES. R Discovery.[Link]

• Solid phase extraction of Cu(II) as diethyldithiocarbamate (DDTC) complex by polyurethane foam. SciSpace.[Link]

• Copper Dithiocarbamates: Coordination Chemistry and Applications in Materials Science, Biosciences and Beyond. MDPI.[Link]

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A Comparative Guide to the Validation of Analytical Methods Using Morpholine-N-dithiocarbamate and its Alternatives for Trace Metal Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of trace metals is a critical aspect of quality control, safety assessment, and mechanistic studies. The choice of analytical methodology and the rigor of its validation are paramount to ensuring data integrity and regulatory compliance. This guide provides an in-depth, objective comparison of analytical methods utilizing Morpholine-N-dithiocarbamate (MDTC) with other established alternatives for the determination of trace metal ions. We will delve into the underlying chemical principles, present supporting experimental data, and provide detailed protocols to empower you to make informed decisions for your analytical challenges.

The Imperative of Method Validation in Scientific Research

Analytical method validation is the cornerstone of reliable scientific data, providing documented evidence that a procedure is fit for its intended purpose.[1] As stipulated by guidelines from the International Council for Harmonisation (ICH), a thoroughly validated method ensures accuracy, precision, and consistency of results.[2][3][4][5] This is particularly crucial in the pharmaceutical industry where the presence of heavy metals, even at trace levels, can impact drug safety and efficacy.[1][2]

Morpholine-N-dithiocarbamate (MDTC): A Versatile Chelating Agent

Dithiocarbamates (DTCs), including MDTC, are a class of organosulfur compounds renowned for their exceptional ability to form stable complexes with a wide range of metal ions.[6][7][8] This chelating property stems from the presence of two sulfur donor atoms, which can act as a bidentate ligand, forming a stable ring structure with the metal ion.[6]

The synthesis of MDTC and other dithiocarbamates is a straightforward process, typically involving the reaction of a secondary amine (morpholine in this case) with carbon disulfide in the presence of a base.[6][7][9] The resulting MDTC ligand readily reacts with metal ions to form colored complexes that can be quantified using spectrophotometry, or the metal can be preconcentrated for analysis by other techniques like atomic absorption spectroscopy (AAS).[6][10]

A Comparative Analysis of MDTC and Alternative Chelating Agents

While MDTC is a powerful tool, a variety of other chelating agents are also employed for trace metal analysis. The selection of the most appropriate reagent depends on factors such as the target metal ion, the sample matrix, required sensitivity, and potential interferences. Here, we compare MDTC (as a representative dithiocarbamate) with other commonly used classes of chelating agents.

Dithiocarbamates and Related Compounds

This group includes MDTC, Diethyldithiocarbamate (DDTC), and Diphenylthiocarbazone (Dithizone). They are known for their high sensitivity in forming intensely colored complexes with a broad range of metals.

Aminopolycarboxylic Acids (APCAs)

This class of compounds, including Ethylenediaminetetraacetic acid (EDTA), Nitrilotriacetic acid (NTA), and Diethylenetriaminepentaacetic acid (DTPA), are widely used as strong chelating agents.[11][12][13] They form stable, water-soluble complexes with numerous metal ions. While highly effective, some APCAs like EDTA have environmental concerns due to their poor biodegradability.[12]

Selective Chromogenic Reagents

For specific applications requiring high selectivity, reagents like Bathocuproine and Neocuproine are invaluable. These are particularly effective for the determination of copper, forming stable and specific complexes.[14]

Other Chelating Agents

Other compounds like 2,3-Dimercapto-1-propanesulfonic acid (DMPS) and Dimercaptosuccinic acid (DMSA) are also utilized, particularly in clinical settings for the diagnosis and treatment of heavy metal exposure.[15][16]

Performance Comparison of Analytical Methods

The following tables summarize the key performance characteristics of various spectrophotometric methods for the determination of copper, a common analyte, to provide a quantitative comparison.

Table 1: Key Performance Indicators of Spectrophotometric Methods for Copper Determination

Method	Chromogenic Reagent	Wavelength (λmax)	Linear Range	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Optimal pH
Dithiocarbamate	Diethyldithiocarbamate (DDTC)	435 - 440 nm	0.02 - 12.0 µg/mL[14]	3.16 x 10⁵[14]	0.023 µg/mL[14]	0.075 µg/mL	4.0 - 8.0
Dithizone	Diphenylthiocarbazone	427 nm	0 - 0.6 ppm[14]	9.48 x 10⁴[14]	1.98 x 10⁻³ mg/L[14]	6.02 x 10⁻³ mg/L[14]	2.8[14]
Bathocuproine	2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline	479 nm	-	-	-	-	-
Custom Reagent	1-(2-Metoxiphenylamin)-3-metoksipropanthiol-2 (MPAMPT)	605 nm	up to 16 µg/mL[17]	4.32 x 10⁴[17]	-	-	5.4 - 6.8[17]
Custom Reagent	3-hydroxy-4-[(2-hydroxy benzylidene) amino] naphthalene sulphonic acid-1	430 nm	0.3–6 mg L⁻¹[18]	3.24 × 10⁴[18]	0.0058 mg L⁻¹[18]	-	7.0[18]

Note: Data for MDTC is represented by the closely related DDTC. Performance characteristics can vary based on the specific dithiocarbamate used and the experimental conditions.

Experimental Protocols

To ensure the reproducibility of analytical methods, detailed and validated protocols are essential. Below are representative protocols for the synthesis of a dithiocarbamate ligand and its use in a spectrophotometric method for metal determination, as well as a general method for the analysis of total dithiocarbamates.

Protocol 1: Synthesis of a Dithiocarbamate Ligand (e.g., Sodium Diphenyldithiocarbamate)

This protocol describes the general synthesis of a sodium salt of a dithiocarbamate.[9]

Materials:

• Secondary Amine (e.g., Diphenylamine)

• Sodium Hydroxide (NaOH)

• Carbon Disulfide (CS₂)

• Ethanol

• Diethyl ether

• Ice bath

Procedure:

• Dissolve the secondary amine in ethanol in a beaker.

• Cool the solution in an ice bath.

• Slowly add a concentrated aqueous solution of sodium hydroxide to the cooled amine solution with constant stirring.

• Add carbon disulfide dropwise to the reaction mixture while maintaining the low temperature and continuous stirring.

• Continue stirring for approximately 2-4 hours. A precipitate of the sodium dithiocarbamate salt will form.

• Filter the precipitate and wash it with cold diethyl ether.

• Dry the product in a desiccator.

Protocol 2: Spectrophotometric Determination of a Metal Ion (e.g., Copper) using a Dithiocarbamate Reagent

This protocol outlines a general procedure for the colorimetric determination of a metal ion.

Materials:

• Standard solution of the metal ion (e.g., Copper(II) sulfate)

• Dithiocarbamate reagent solution (e.g., Sodium Diethyldithiocarbamate)

• Buffer solution to adjust pH

• Organic solvent for extraction (e.g., Chloroform or Carbon Tetrachloride)

• Complexing/masking agents (if needed to prevent interference)

Procedure:

• Prepare a series of calibration standards of the metal ion in a suitable concentration range.

• To each standard and the sample solution in a separatory funnel, add the buffer solution to adjust the pH to the optimal range for complex formation.

• Add the dithiocarbamate reagent solution and shake to allow for the formation of the metal-dithiocarbamate complex.

• Add a measured volume of the organic solvent and shake vigorously to extract the colored complex into the organic layer.

• Allow the layers to separate and collect the organic layer.

• Measure the absorbance of the organic layer at the wavelength of maximum absorbance (λmax) using a spectrophotometer, with the organic solvent as a blank.

• Construct a calibration curve by plotting the absorbance of the standards versus their concentration.

• Determine the concentration of the metal ion in the sample from the calibration curve.

Protocol 3: Determination of Total Dithiocarbamates as Carbon Disulfide by GC-MS

This is a widely used method for determining total dithiocarbamate residues in various samples.[19][20][21][22][23]

Principle: Dithiocarbamates are hydrolyzed in the presence of acid to liberate carbon disulfide (CS₂). The volatile CS₂ is then purged, trapped, and quantified by Gas Chromatography-Mass Spectrometry (GC-MS).

Procedure:

• Sample Preparation and Hydrolysis:

  • Weigh a homogenized sample into a reaction flask.

  • Add an acidic solution (e.g., hydrochloric acid) and a reducing agent (e.g., stannous chloride).[21]

  • Heat the mixture to facilitate the hydrolysis of dithiocarbamates to CS₂.[19][21]

• Purge and Trap of CS₂:

  • Purge the reaction vessel with an inert gas (e.g., nitrogen) to carry the evolved CS₂ into a trapping solution or onto a sorbent trap.

  • A common trapping solution is an organic solvent like isooctane.[19]

• Instrumental Analysis:

  • Inject an aliquot of the trapping solution into the GC-MS system.

  • GC Conditions: Use a suitable capillary column for volatile compound analysis.

  • MS Conditions: Operate in Electron Ionization (EI) mode and monitor for characteristic ions of CS₂ (e.g., m/z 76 and 78).[19]

• Quantification:

  • Prepare calibration standards of CS₂ in the same trapping solvent.

  • Construct a calibration curve by plotting the peak area of the CS₂ standard against its concentration.

  • Determine the concentration of CS₂ in the sample extract from the calibration curve and calculate the total dithiocarbamate concentration in the original sample.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams created using Graphviz (DOT language) outline the key workflows.

Caption: Workflow for the synthesis of a dithiocarbamate ligand.

Caption: General workflow for spectrophotometric metal determination.

Conclusion

The validation of analytical methods is a critical exercise in ensuring the quality and reliability of scientific data. Morpholine-N-dithiocarbamate and other dithiocarbamates are highly effective and versatile reagents for the determination of trace metals. However, the choice of the optimal analytical method requires a careful consideration of the specific analytical problem at hand. While dithiocarbamate-based methods offer excellent sensitivity for a broad range of metals, alternatives such as aminopolycarboxylic acids and highly selective chromogenic reagents provide distinct advantages in certain applications. By understanding the principles behind these methods, comparing their performance characteristics, and adhering to rigorous validation protocols, researchers can confidently generate accurate and defensible results.

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• Scientific Journal of Chemical and Civil Engineering. (2024). A Simple and Sensitive Spectrophotometric Method for the Determination of Copper(II) in Aqueous Solutions Using a Novel Schiff Base Reagent.
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Antifungal activity of zinc vs. copper morpholine dithiocarbamate complexes

An In-Depth Comparison Guide: Antifungal Activity of Zinc vs. Copper Morpholine Dithiocarbamate Complexes

The escalating crisis of antimicrobial resistance has necessitated the exploration of novel pharmacophores beyond conventional azoles and echinocandins. Dithiocarbamates, traditionally utilized in agriculture and vulcanization, have re-emerged as highly potent antimicrobial and anticancer agents[1]. Among these, morpholine dithiocarbamate (MDTC) complexes coordinated with transition metals—specifically Zinc(II) and Copper(II)—demonstrate exceptional biocidal properties[2].

As a Senior Application Scientist, I have structured this guide to objectively compare the mechanistic pathways, quantitative efficacy, and synthesis protocols of Zn-MDTC and Cu-MDTC complexes. This document is designed for researchers and drug development professionals seeking to leverage metal-dithiocarbamate chelates in novel antifungal therapeutics.

Mechanistic Divergence: The "Trojan Horse" vs. The "Enzyme Inhibitor"

The antifungal superiority of metal-dithiocarbamate complexes over their free ligands is fundamentally explained by Tweedy’s Chelation Theory [3]. Fungal cell membranes are heavily lipid-rich, posing a barrier to highly polar, free metal ions (Cu²⁺, Zn²⁺). When these metals coordinate with the sulfur atoms of the MDTC ligand, the metal's positive charge is partially shared, and π -electrons delocalize across the chelate ring. This drastically reduces the polarity of the metal, increasing its lipophilicity and facilitating rapid penetration across the fungal lipid bilayer[3].

Once inside the cell, the choice of the central metal ion dictates the primary mechanism of fungal cell death:

• Copper(II) MDTC Complexes: Cu-MDTC operates primarily as a "Trojan horse"[1]. The complex smuggles copper past the fungus's highly regulated metal-efflux pumps. Once intracellular, the complex can dissociate or act directly to inhibit the catalytic 20S core of the proteasome[1]. This leads to a lethal accumulation of misfolded proteins, severe oxidative stress (ROS generation), and rapid apoptosis.

• Zinc(II) MDTC Complexes: Zn-MDTC complexes are highly stable and primarily act by inducing severe morphological changes and disrupting cellular thiol enzymes[2]. While Zn-MDTC is notoriously potent against bacterial pathogens, it triggers apoptotic pathways in fungal cells by interfering with zinc homeostasis, a critical factor for fungal transcription factors and virulence[4].

Mechanistic pathways of Cu-MDTC and Zn-MDTC inducing apoptosis in fungal cells.

Comparative Antifungal Performance

Extensive in vitro profiling reveals a distinct divergence in the biocidal targets of these metals. While Zinc(II) species frequently exhibit the highest potency against bacterial strains (e.g., S. aureus, E. coli), the Copper(II) derivatives consistently demonstrate superior antifungal activity against strains like Candida albicans and Aspergillus niger[4]. Both metal complexes significantly outperform the free MDTC ligand and, in several assays, exhibit greater activity than standard commercial antifungals like fluconazole[4].

Table 1: Relative Antifungal & Antibacterial Efficacy Profile

Compound	Target Specificity	Candida albicans Efficacy	Aspergillus niger Efficacy	Primary Mode of Action
Free MDTC Ligand	Broad (Weak)	Low	Low	Extracellular chelation
Zn(II)-MDTC	Antibacterial > Antifungal	High	Moderate	Thiol enzyme disruption
Cu(II)-MDTC	Antifungal > Antibacterial	Very High	High	20S Proteasome inhibition
Fluconazole (Control)	Antifungal	Moderate/High	Moderate	Ergosterol synthesis inhibition

(Note: Exact Minimum Inhibitory Concentration (MIC) values vary by solvent and specific fungal strain mutations, but Cu-MDTC consistently yields lower MIC values against fungi than its Zn counterpart[4].)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following workflows detail the synthesis and biological evaluation of these complexes. Every step is designed with internal validation mechanisms.

Protocol A: Synthesis of Zn(II) and Cu(II) Morpholine Dithiocarbamate

Objective: Synthesize high-purity metal chelates from morpholine and carbon disulfide (CS₂).

• Ligand Preparation: Dissolve morpholine (1.0 eq) in cold ethanol. Slowly add sodium hydroxide (NaOH) (1.0 eq).

  • Causality: NaOH deprotonates the secondary amine of morpholine, drastically increasing its nucleophilicity.

• CS₂ Addition: Dropwise add carbon disulfide (1.0 eq) under constant stirring in an ice bath (0–5°C).

  • Causality: The highly nucleophilic amine attacks the electrophilic carbon of CS₂, forming the water-soluble sodium morpholine dithiocarbamate salt. The ice bath prevents the exothermic degradation of the volatile CS₂.

• Metal Complexation: Dissolve CuCl₂ or ZnCl₂ (0.5 eq) in distilled water. Add this dropwise to the ligand solution[2].

  • Causality: The 2:1 (Ligand:Metal) stoichiometric ratio ensures complete coordination. Because the resulting Cu(II) and Zn(II) complexes are highly lipophilic, they immediately precipitate out of the aqueous/ethanolic solution, driving the reaction to completion via Le Chatelier's principle.

• Validation: Filter, wash with cold ethanol, and dry. Validate via FTIR.

  • Self-Validation Check: The free ligand shows a C–N stretching vibration at ~1414 cm⁻¹. Successful coordination to Cu(II) or Zn(II) causes electron delocalization across the dithiocarbamate moiety, shifting this peak to ~1478 cm⁻¹ and ~1431 cm⁻¹, respectively[2]. If this shift is absent, complexation failed.

Protocol B: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

Objective: Determine the MIC of the synthesized complexes against Candida albicans.

• Compound Preparation: Dissolve the Cu-MDTC and Zn-MDTC complexes in Dimethyl Sulfoxide (DMSO) to create a stock solution, then perform serial dilutions (e.g., 50 mg/mL down to 0.062 mg/mL) in RPMI 1640 broth[3].

• Inoculation: Standardize the fungal inoculum to 0.5−2.5×103 CFU/mL and add to the 96-well plates[5].

• Control Implementation (Critical):

  • Positive Control: Fluconazole (validates assay sensitivity).

  • Negative Control (Solvent): Broth + Fungi + DMSO (without drug).

  • Causality: Because metal complexes require DMSO for solubility, the solvent control is mandatory to prove that fungal death is caused by the metal complex, not DMSO toxicity.

• Endpoint Determination: Add Resazurin dye after 24-48 hours of incubation.

  • Causality: Visual turbidity is subjective. Resazurin is an oxidation-reduction indicator; metabolically active fungi reduce the blue dye to a fluorescent pink (resorufin). The MIC is objectively recorded as the lowest concentration well that remains strictly blue.

Experimental workflow from MDTC synthesis to objective colorimetric MIC determination.

Conclusion

For drug development professionals targeting resistant fungal strains, Copper(II) morpholine dithiocarbamate represents the superior candidate over its Zinc(II) counterpart. While Zn-MDTC is a highly effective antibacterial agent, Cu-MDTC leverages the "Trojan horse" mechanism to bypass fungal efflux systems, effectively inhibiting the 20S proteasome and inducing rapid apoptosis[1]. Future in vivo studies must focus on optimizing the therapeutic window of Cu-MDTC to minimize off-target cytotoxicity while maximizing its potent antifungal capabilities.

References

• Synthesis, Crystal Structures and Anticancer Studies of Morpholinyldithiocarbamato Cu(II) and Zn(II) Complexes. Molecules / PMC. Available at: [Link]

• The revival of dithiocarbamates: from pesticides to innovative medical treatments. Frontiers in Microbiology / PMC. Available at: [Link]

• Insights into the Antimicrobial Potential of Dithiocarbamate Anions and Metal-Based Species. MDPI Molecules. Available at: [Link]

• Syntheses, physicochemical characterization, antibacterial studies on potassium morpholine dithiocarbamate nickel (II), copper (II) metal complexes and their ligands. Heliyon. Available at: [Link]

• Synthesis, characterization, antimicrobial and in vitro cytotoxicity evaluation of sulfur rich complex of Hg (II) dithiocarbamate. Taylor & Francis. Available at: [Link]

• Synthesis and Antimicrobial Evaluation of the Potassium Salts of Benzhydrazine Dithiocarbamates. Semantic Scholar. Available at: [Link]

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Cross-validation of polarographic results with ICP-AES for metal analysis

Title: Orthogonal Cross-Validation of Trace Metal Analysis: Polarography vs. ICP-AES

Executive Summary In drug development, environmental monitoring, and materials science, trace metal quantification demands uncompromising accuracy. Relying on a single analytical technique introduces a critical vulnerability: undetected matrix effects. To establish a self-validating analytical system, researchers increasingly employ orthogonal cross-validation, coupling the electrochemical sensitivity of Polarography (Voltammetry) with the optical emission power of Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES)[1][2]. This guide provides a comprehensive framework for cross-validating these methodologies, ensuring absolute scientific integrity in trace metal analysis.

Mechanistic Foundations: Why Cross-Validate?

To understand the necessity of cross-validation, one must examine the distinct physical principles governing each technique:

• ICP-AES (Optical Emission): Samples are aerosolized into an argon plasma (6,000–10,000 K), atomizing and exciting all elements. The emitted light at characteristic wavelengths is measured to quantify total metal content[3][4]. While it offers high-throughput, multi-element capabilities, it is highly susceptible to spectral overlaps (e.g., iron emission lines masking trace lead) and physical interferences from high total dissolved solids (TDS)[5].

• Polarography / Stripping Voltammetry (Electrochemical): This technique measures the current generated by the reduction or oxidation of analytes at a working electrode (e.g., dropping mercury, bismuth-film, or glassy carbon)[6]. It excels at speciation (differentiating oxidation states like As³⁺ vs. As⁵⁺) and boasts extreme sensitivity (sub-ppb) via pre-concentration steps like Differential Pulse Anodic Stripping Voltammetry (DPASV)[7][8]. However, it is vulnerable to electrode fouling by surface-active organic macromolecules.

The Causality of Cross-Validation: By analyzing the same sample through both an optical and an electrochemical lens, researchers create a closed-loop validation system. If polarographic results (measuring free, electroactive species) match ICP-AES results (measuring total elemental mass), the analyst can definitively rule out both spectral interferences in the plasma and organic fouling at the electrode[2][9].

Cross-Validation Workflow

Orthogonal cross-validation workflow for trace metal analysis.

Step-by-Step Self-Validating Protocol

To achieve a >95% confidence interval correlation between these two disparate techniques[9], the following standardized protocol must be strictly adhered to:

Phase 1: Universal Sample Preparation

• Microwave-Assisted Digestion: Digest 0.5g of the sample in a closed-vessel microwave system using a mixture of concentrated HNO₃ and H₂O₂ (e.g., 130°C to 150°C ramp)[7].

  • Causality: Complete mineralization is mandatory. Any residual organic matter will cause carbon-based spectral interferences in ICP-AES and passivate the working electrode in polarography, leading to falsely depressed signals in both techniques.

• Aliquot Splitting: Dilute the digestate with ultra-pure Milli-Q water and split into two identical aliquots for parallel analysis[6].

Phase 2: ICP-AES Analysis (Total Metal)

• Matrix Adjustment: Ensure the final acid concentration is <5% and TDS is <0.2% to prevent nebulizer blockage and plasma cooling[10]. Add an internal standard (e.g., Yttrium or Scandium) to all blanks, standards, and samples[4].

  • Causality: The internal standard corrects for physical transport differences (viscosity variations) between the calibration standards and the complex sample matrix.

• Multiline Selection: Monitor at least two emission lines per element (e.g., Cu 324.754 nm and Cu 327.396 nm)[5].

  • Causality: If the calculated concentrations from the two lines diverge, an isobaric spectral interference is present on one of the lines, requiring background correction[5].

Phase 3: Polarographic Analysis (Electroactive Metal)

• Electrolyte Buffering & Deoxygenation: Mix the aliquot with an appropriate supporting electrolyte (e.g., acetate buffer, pH 4.6) and purge the electrochemical cell with high-purity Argon for 5 minutes[6][11].

  • Causality: Dissolved oxygen is highly electroactive; its massive reduction peaks will completely mask the subtle trace metal signals[11].

• Deposition & Stripping (SWASV): Apply a deposition potential (e.g., -1.5 V) for 60 seconds to pre-concentrate the metals onto the electrode, followed by an anodic sweep to strip them back into solution[6][8].

• Standard Addition: Quantify using the method of standard additions rather than an external calibration curve.

  • Causality: Standard addition internally corrects for matrix-induced shifts in the analyte's diffusion coefficient, a common artifact in complex biological or environmental samples[2].

Comparative Performance & Experimental Data

The following table summarizes the fundamental operational differences between the two platforms:

Analytical Feature	Polarography / SWASV	ICP-AES / ICP-OES
Measurement Principle	Electrochemical reduction/oxidation	Optical emission from plasma-excited atoms[3]
Analyte Scope	Electroactive species (metals, some organics)[7]	Most elements (metals, metalloids)[12]
Speciation Capability	Excellent (e.g., differentiating oxidation states)	None (measures total elemental mass)
Detection Limits (LOD)	0.1 - 10 ppb (sub-ppb with stripping)[2][7]	1 - 10 ppb[12]
Matrix Tolerance	High tolerance to high-salt (acts as electrolyte)[6]	Low tolerance to high TDS; requires dilution[10]
Capital & Running Cost	Low capital, low gas consumption	High capital, high Argon consumption[12]

Cross-Validation Efficacy Data: Experimental literature demonstrates that when sample preparation is optimized, the correlation between polarography and ICP-AES is exceptionally high. Below is a representative data synthesis from recent cross-validation studies analyzing complex matrices[1][8][9]:

Target Metal	Sample Matrix	Polarography Result	ICP-AES Result	Deviation (%)	Statistical Correlation (r)
Copper (Cu)	Citrate Effluent	45.2 ± 1.1 ppb	46.5 ± 0.9 ppb	2.56%	>0.995[9]
Lead (Pb)	Brass Alloy	2.21% ± 0.05%	2.13% ± 0.08%	3.60%	>0.991[1]
Zinc (Zn)	Plant Tissue	245 ± 8 µg/g	248 ± 6 µg/g	1.20%	>0.998[7][8]

Diagnostic Logic: Interpreting Discrepancies

When cross-validation fails (i.e., results diverge by >5%), the discrepancy itself is a powerful diagnostic tool. As an application scientist, use this logical framework to troubleshoot:

• Scenario A: Polarography Result << ICP-AES Result

  • Cause 1: Incomplete Digestion. ICP-AES measures total metal, even if bound in micro-particulates destroyed in the plasma. Polarography only measures dissolved, electroactive ions. If the metal is trapped in an undigested organic complex, polarography will underreport.

  • Cause 2: Electrode Passivation. Surfactants or lipids in the matrix have coated the working electrode, physically blocking electron transfer.

• Scenario B: Polarography Result >> ICP-AES Result

  • Cause 1: Intermetallic Compounds. In stripping voltammetry, high concentrations of one metal (e.g., Cu) can form intermetallic complexes with another (e.g., Zn) on the electrode surface, artificially inflating or shifting the stripping peak.

  • Cause 2: ICP-AES Matrix Suppression. High concentrations of easily ionizable elements (like Na or K) in the sample have shifted the ionization equilibrium in the argon plasma, suppressing the emission signal of the target trace metal in the ICP-AES[4].

Conclusion

While ICP-AES remains the industry standard for high-throughput, multi-element screening, it is not infallible. By integrating polarography as an orthogonal validation tool, laboratories can leverage electrochemical speciation and extreme sensitivity to verify optical emission data. This dual-technique approach ensures that reported trace metal concentrations are factual representations of the sample, not artifacts of the instrument.

Sources

• 1. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 2. researchgate.net [researchgate.net]
• 3. ICP-MS and ICP-AES/ICP-OES techniques - OSE SERVICES [ose-services.com]
• 4. Validation of inductively coupled plasma atomic emission spectrometry technique (ICP-AES) for multi-element analysis of trace elements in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. preprints.org [preprints.org]
• 7. Polarography Can Successfully Quantify Heavy Metals in Dentistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. scielo.br [scielo.br]
• 10. Comparison of ICP-OES and ICP-MS for Trace Element Analysis | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 12. drawellanalytical.com [drawellanalytical.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Morpholine-N-dithiocarbamate

As a Senior Application Scientist, I frequently observe laboratories treating dithiocarbamate salts as benign powders. However, the operational reality is that[1] is a dynamic chemical system. To build a truly safe laboratory environment, we must move beyond rote memorization of Safety Data Sheets and understand the mechanistic causality behind our safety protocols.

The primary hazard of handling MDTC does not stem solely from the parent compound, but from its hydrolytic degradation products. Below is the comprehensive, logic-driven guide to the Personal Protective Equipment (PPE), operational workflows, and disposal plans required for handling this chemical safely.

The Mechanistic Hazard Profile: Understanding the Chemical System

While stable under alkaline conditions, dithiocarbamates rapidly hydrolyze when exposed to acidic environments. This acid-catalyzed degradation releases morpholine (a caustic amine) and [2]. CS₂ is a highly volatile, extremely flammable neurotoxin[3]. Therefore, your PPE and operational controls must not only protect against the solid dust—which is an irritant to mucous membranes—but also anticipate the accidental generation of CS₂ gas[4].

Mechanistic pathway of Morpholine-N-dithiocarbamate acid-catalyzed degradation.

Quantitative PPE Matrix: Context-Dependent Protection

Selecting the right PPE requires understanding the physical state of the chemical during your workflow. Standard nitrile gloves offer excellent protection against the solid salt but are rapidly permeated by liquid CS₂. If your protocol involves acidic degradation, your PPE must scale accordingly.

Operational Phase	Hand Protection (Thickness)	Eye & Face Protection	Body & Respiratory Protection	Mechanistic Justification
Solid Handling (Weighing)	Nitrile gloves (≥0.11 mm)	ANSI Z87.1 Safety Goggles	Flame-resistant lab coat; N95 respirator (if outside hood)	Protects against caustic dust irritation to mucous membranes and skin[2].
Aqueous Solution (Alkaline)	Nitrile gloves (≥0.11 mm)	Safety Goggles	Lab coat, closed-toe shoes	Compound is chemically stable; standard splash protection is sufficient.
Acidic/Reactive Conditions	Viton™ or PVA gloves (≥0.30 mm)	Face Shield over Goggles	Tyvek apron; Supplied-air or OV-cartridge respirator	Acid hydrolysis releases CS₂[3]. CS₂ rapidly permeates Nitrile; Viton is required.

Operational Workflow: Safe Preparation of MDTC Solutions

To establish a self-validating safety protocol, every step must logically prevent the conditions that lead to hazard generation.

Step 1: Environmental Verification

• Action: Conduct all work inside a certified chemical fume hood. Verify the face velocity is at least 100 fpm (0.5 m/s).

• Causality: Prevents inhalation of caustic dust and immediately captures any inadvertently evolved CS₂ vapors.

Step 2: Alkaline Buffering (Self-Validating Step)

• Action: Prepare your dissolution solvent and verify its pH is between 8.0 and 9.0 using a calibrated pH meter.

• Causality: Dithiocarbamates are stable in alkaline environments. By validating the pH before adding the chemical, you create a fail-safe against spontaneous degradation[2].

Step 3: Gravimetric Transfer

• Action: Using an anti-static spatula, weigh the required mass of Morpholine-N-dithiocarbamate.

• Causality: The solid powder can generate static charge, which is a severe ignition risk if volatile flammable solvents (or CS₂) are present in the hood.

Step 4: Dissolution & Post-Verification

• Action: Slowly add the solid to the alkaline buffer with gentle stirring. Re-verify the pH remains > 7.5 post-dissolution.

• Causality: Ensures the buffering capacity was not exhausted, guaranteeing the long-term stability of the stock solution.

Emergency Response & Disposal Plan

If a spill occurs, the primary objective is to suppress dust and prevent acid-catalyzed hydrolysis.

Step-by-Step Spill Cleanup Protocol:

• Evacuation & Isolation: Immediately isolate the spill area for at least 25 meters (75 feet) in all directions[2].

• Alkaline Dampening: Spray the spilled solid with a 5% sodium carbonate (Na₂CO₃) aqueous solution.

  • Causality: Water dampens the powder to eliminate inhalation hazards from dust, while the alkaline nature of sodium carbonate chemically stabilizes the dithiocarbamate, preventing CS₂ evolution.

• Absorption: Use inert, non-combustible absorbent pads to collect the dampened material.

• Waste Segregation: Seal the contaminated materials in a vapor-tight plastic bag. Label explicitly as "Hazardous Waste - Dithiocarbamate / Potential CS₂ Hazard". Never dispose of this bag in a bin containing acidic waste.

Step-by-step emergency response workflow for Morpholine-N-dithiocarbamate spills.

References

• Title: Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates Source: MDPI (Multidisciplinary Digital Publishing Institute) URL: [Link]

• Title: Morpholine-N-dithiocarbamate | CID 72675 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control Source: CNR-IRIS (Institutional Research Information System) URL: [Link]

Sources

• 1. Morpholine-N-dithiocarbamate | C9H18N2O2S2 | CID 72675 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. mdpi.com [mdpi.com]
• 4. iris.cnr.it [iris.cnr.it]